Cas no 1040329-60-9 (5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole)

• Product Name: 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole
• CAS No: 1040329-60-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD12912724
• CID: 4569234
• PubChem ID: 43113902
• Update Time: 2025-10-28

5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole

• MDL： MFCD12912724
• Inchi： 1S/C7H9ClN2O/c1-4(8)7-9-6(10-11-7)5-2-3-5/h4-5H,2-3H2,1H3
• InChI Key： CPBXBALGEBUGLL-UHFFFAOYSA-N
• SMILES： O1C(C(Cl)C)=NC(C2CC2)=N1

Additional information on 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole

5-(1-Chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole (CAS 1040329-60-9): Properties, Applications, and Research Insights

5-(1-Chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole (CAS 1040329-60-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities and synthetic versatility. The presence of both cyclopropyl and chloroethyl substituents makes this compound particularly intriguing for structure-activity relationship (SAR) studies.

Recent advancements in drug discovery have highlighted the importance of 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole derivatives as potential building blocks for bioactive molecules. Researchers are particularly interested in its role as a precursor for small molecule inhibitors targeting various enzymatic pathways. The compound's unique structural features, including its oxadiazole core and halogenated side chain, contribute to its potential as a versatile intermediate in medicinal chemistry.

From a chemical perspective, CAS 1040329-60-9 exhibits moderate stability under standard laboratory conditions. Its molecular weight of 172.61 g/mol and specific structural configuration influence its solubility profile, typically showing better dissolution in polar organic solvents than in aqueous media. These physicochemical properties are crucial for researchers developing novel pharmaceutical formulations or investigating its biological activity.

The synthetic routes to 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole often involve cyclization reactions of appropriate precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical synthesis methods. Recent publications have described optimized procedures that improve yield and purity while reducing environmental impact.

In the context of current research trends, this compound has shown promise in several areas. Its structural similarity to known bioactive oxadiazoles has led to investigations into potential antimicrobial and anti-inflammatory properties. Additionally, the cyclopropyl-oxadiazole moiety is being studied for its potential to modulate various biological targets, making it relevant to ongoing drug discovery programs.

The commercial availability of 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole (CAS 1040329-60-9) has increased in recent years, driven by growing demand from pharmaceutical and biotechnology companies. Suppliers typically offer this compound in research quantities with comprehensive analytical data, including HPLC purity reports and spectroscopic characterization. The market for such specialized heterocyclic building blocks continues to expand as drug discovery becomes more sophisticated.

Quality control aspects of CAS 1040329-60-9 are particularly important given its potential applications. Reputable manufacturers provide detailed specifications including residual solvent content, heavy metal limits, and stability data. These quality parameters are essential for researchers requiring high-purity materials for sensitive biological assays or formulation studies.

From a safety perspective, standard laboratory precautions are recommended when handling 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation should be maintained during experimental work. Material safety data sheets (MSDS) from suppliers provide specific handling instructions tailored to this compound.

The future research directions for 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole appear promising. Current investigations focus on exploring its potential as a scaffold for targeted drug delivery systems and as a component in covalent inhibitor design. The compound's versatility makes it valuable for both academic research and industrial applications in the life sciences sector.

For researchers interested in oxadiazole chemistry or small molecule drug discovery, 5-(1-chloroethyl)-3-cyclopropyl-1,2,4-oxadiazole represents an interesting case study in structure-activity relationships. Its balanced combination of lipophilic and polar characteristics, along with its synthetic accessibility, continues to make it a valuable tool in modern medicinal chemistry research.